5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H19N3O4/c1-11-5-6-15(26)14(9-11)17-16-18(22-21-17)20(27)23(7-8-24)19(16)12-3-2-4-13(25)10-12/h2-6,9-10,19,24-26H,7-8H2,1H3,(H,21,22)
• InChI Key: PDAYIMQRYSJKDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=CC=C4)O

Description

This compound belongs to the pyrrolo-pyrazolone family, characterized by a fused bicyclic core with hydroxyl and substituted phenyl groups. Its structure includes three distinct phenolic substituents: a 2-hydroxyethyl group, a 2-hydroxy-5-methylphenyl group, and a 3-hydroxyphenyl group. The dihydropyrrolo-pyrazolone scaffold is notable for its conformational flexibility, enabling interactions with diverse biological targets, though its specific applications remain under investigation.

Biological Activity

The compound 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a member of the pyrrolone family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological potential and underlying mechanisms.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{20}\text{N}_2\text{O}_4$$

This compound features a pyrrolo[3,4-c]pyrazole core, which is known for its ability to interact with various biological targets. The presence of hydroxyl groups enhances its solubility and potential interactions with biological macromolecules.

1. Antioxidant Activity

Research indicates that compounds within the pyrrolone class exhibit significant antioxidant properties. The compound has been shown to scavenge free radicals effectively, which contributes to its potential protective effects against oxidative stress-related diseases .

3. Antitumor Activity

There is evidence supporting the antitumor effects of pyrrolones. For instance, related compounds have been reported to inhibit tumor growth in various cancer models, including lung and CNS cancers . The mechanism often involves the induction of apoptosis in cancer cells and the inhibition of cell proliferation.

4. Anti-inflammatory Activity

Compounds similar to 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one have shown anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators in vitro and in vivo . This suggests potential applications in treating inflammatory diseases.

Case Studies and Research Findings

Several studies have highlighted the biological activities of pyrrolones:

• Antiviral Properties : N-methylated variants of pyrrolinones have been identified as inhibitors of HIV-1 protease, indicating a potential role in antiviral therapies .
• Mechanistic Insights : A study demonstrated that certain derivatives could act as glucokinase activators, which may enhance glucose metabolism and offer therapeutic benefits in diabetes management .

Summary Table of Biological Activities

Activity Type	Evidence
Antioxidant	Effective scavenging of free radicals; protective against oxidative stress .
Antimicrobial	Bacteriostatic effects against Staphylococcus aureus and Escherichia coli .
Antitumor	Inhibition of tumor growth in lung and CNS cancer models; induction of apoptosis .
Anti-inflammatory	Inhibition of pro-inflammatory cytokines; therapeutic potential in inflammatory diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in substituent patterns, which significantly alter their chemical behavior and bioactivity. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Properties	Biological Activity (Reported)
Target Compound (as above)	2-hydroxyethyl, 2-hydroxy-5-methylphenyl, 3-hydroxyphenyl	High polarity, moderate logP (~1.8), strong H-bond donor capacity	Preliminary antioxidant activity
5-[2-(3,4-Dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)-4-(4-isopropylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3,4-dimethoxyphenethyl, 2-hydroxyphenyl, 4-isopropylphenyl	Lower solubility (logP ~3.2), increased lipophilicity	Anticancer potential (in vitro)
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives (e.g., compounds 7a and 7b)	Amino, hydroxy, thiophene/carboxylate	Variable solubility (logP 0.5–2.5), redox-active	Antiviral and antidiabetic activity
Alkyl derivatives of 5-(5-methyl-1H-pyrazol-3-yl)-4-phenyl-4H-triazole-3-thiol	Methyl, phenyl, thiol	Moderate hydrophobicity (logP ~2.0), radical scavenging capacity	Antiradical activity (IC50: 10–50 μM)

Key Observations :

Substituent Effects on Solubility :

• The target compound’s hydroxyl-rich substituents enhance aqueous solubility compared to the methoxy- and isopropyl-containing analog , which favors membrane permeability but limits bioavailability in polar environments.
• Thiol-containing analogs (e.g., triazole derivatives) exhibit intermediate solubility but superior radical scavenging due to sulfur’s redox activity .

Bioactivity Trends: Methoxy and lipophilic groups (e.g., isopropyl) correlate with anticancer activity, likely due to enhanced cellular uptake .

Synthetic Accessibility :

• The target compound’s synthesis likely follows multi-step protocols involving cyclocondensation and hydroxylation, akin to methods described for pyrazol-1-yl derivatives .

Research Findings and Implications

Crystallographic Analysis :

The compound’s structural elucidation would rely on tools like SHELXL (for refinement) and ORTEP (for visualization), which are industry standards for small-molecule crystallography . Its hydroxyl groups may facilitate crystal packing via H-bonding networks, a feature observed in related dihydropyrrolo-pyrazolones .